Cas no 81674-79-5 (Guaimesal)
Guaimesal structure
Product Name:Guaimesal
Guaimesal Chemical and Physical Properties
Names and Identifiers
-
- Guaimesal
- 2-(2-Methoxyphenoxy)-2-methyl-4H-1,3-benzodioxin-4-one
- 2-(2-methoxyphenoxy)-2-methyl-1,3-benzodioxin-4-one
- Guaimesalum
- MR 693
- Q15633270
- CHEBI:135184
- GUAIMESAL [WHO-DD]
- UNII-K43273G1CW
- 81674-79-5
- SCHEMBL1650041
- 2-(o-Methoxyphenoxy)-2-methyl-1,3-benzodioxan-4-one
- 4H-1,3-Benzodioxin-4-one,2-(2-methoxyphenoxy)-2-methyl-
- Guaimesalum [Latin]
- (+/-)-2-(O-METHOXYPHENOXY)-2-METHYL-1,3-BENZODIOXAN-4-ONE
- Guaimesal [INN]
- DTXSID00868622
- CHEMBL2105115
- (+-)-2-(o-Methoxyphenoxy)-2-methyl-1,3-benzodioxan-4-one
- NS00124494
- 2-(2-methoxyphenoxy)-2-methyl-1,3-benzodioxan-4-one
- GUAIMESAL [MART.]
- K43273G1CW
-
- Inchi: 1S/C16H14O5/c1-16(20-14-10-6-5-9-13(14)18-2)19-12-8-4-3-7-11(12)15(17)21-16/h3-10H,1-2H3
- InChI Key: PSVDIHULUCLEJE-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(=O)OC1(C)OC1C=CC=CC=1OC
Computed Properties
- Exact Mass: 286.08400
- Monoisotopic Mass: 286.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54A^2
- XLogP3: 3.6
Experimental Properties
- Density: 1.262
- Boiling Point: 454.7 °C at 760 mmHg
- Flash Point: 454.7 °C at 760 mmHg
- Refractive Index: 1.573
- PSA: 53.99000
- LogP: 2.99710
Guaimesal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G811000-25mg |
Guaimesal |
81674-79-5 | 25mg |
$81.00 | 2023-05-18 | ||
| TRC | G811000-50mg |
Guaimesal |
81674-79-5 | 50mg |
$144.00 | 2023-05-18 | ||
| TRC | G811000-100mg |
Guaimesal |
81674-79-5 | 100mg |
$270.00 | 2023-05-18 | ||
| TRC | G811000-250mg |
Guaimesal |
81674-79-5 | 250mg |
$592.00 | 2023-05-18 | ||
| TRC | G811000-500mg |
Guaimesal |
81674-79-5 | 500mg |
$ 800.00 | 2023-09-07 |
Guaimesal Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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